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Compound of Interest

Compound Name: Chemerin-9, Mouse

Cat. No.: B2739481 Get Quote

For researchers, scientists, and drug development professionals utilizing Chemerin-9, Mouse,

a potent agonist for the Chemokine-like receptor 1 (CMKLR1), ensuring safe handling and

proper disposal is paramount for laboratory safety and environmental responsibility. This

document provides a comprehensive operational and disposal plan, grounded in established

laboratory safety principles for non-hazardous bioactive peptides.

Immediate Safety and Handling Precautions
While specific hazard data for Chemerin-9, Mouse is not extensively documented, it is prudent

to handle it as a potentially bioactive substance. Adherence to Good Laboratory Practices

(GLP) is mandatory.

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, safety glasses, and gloves, when handling Chemerin-9, Mouse in its lyophilized or

reconstituted form.

Avoid Contamination: Work in a clean, controlled environment, such as a laminar flow hood,

to prevent contamination of the peptide and the surrounding workspace.[1] Use sterile tools

and equipment for all handling procedures.[1]

Storage: For maximum stability, store lyophilized Chemerin-9, Mouse at -20°C.[2][3] Before

opening, allow the vial to warm to room temperature in a desiccator to prevent moisture

absorption, which can degrade the peptide.[2][4][5]
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Reconstitution: When preparing solutions, consult the manufacturer's datasheet for the

recommended solvent, which is often sterile distilled water or a specific buffer.[4] For long-

term storage of solutions, it is advisable to prepare aliquots and store them at -20°C or

colder to avoid repeated freeze-thaw cycles.[2][3]

Quantitative Data Summary
The following table summarizes the key quantitative data for Chemerin-9, Mouse, compiled

from various supplier datasheets.

Property Value

Molecular Weight 1013.16 g/mol

Formula C₅₁H₆₈N₁₀O₁₂

Purity ≥95% (HPLC)

Solubility Soluble to 1 mg/ml in water

EC₅₀ for CMKLR1 42 nM

Step-by-Step Disposal Procedures
As Chemerin-9, Mouse is a peptide with biological activity, its disposal should be managed to

prevent unintended environmental release. The following procedures are based on general

guidelines for non-hazardous laboratory waste.[6][7][8][9]

1. Unused Lyophilized Product:

Original Container: If possible, dispose of the original vial with the unused lyophilized powder

in a designated container for non-hazardous chemical waste. Ensure the container is clearly

labeled.

Institutional Guidelines: Always follow your institution's specific guidelines for chemical waste

disposal.[1]

2. Aqueous Solutions of Chemerin-9, Mouse:
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Small Quantities: For small quantities of aqueous solutions (in the microliter to milliliter

range) used in typical in vitro experiments, disposal down the sanitary sewer with copious

amounts of water is generally acceptable, provided it aligns with local regulations and

institutional policies.[6]

Large Quantities: For larger volumes, or if local regulations prohibit drain disposal, collect the

aqueous waste in a clearly labeled container. This container should be designated for non-

hazardous aqueous chemical waste and disposed of through your institution's hazardous

waste management program.

Deactivation (Optional): While not typically required for non-hazardous peptides, if your

institutional policy requires deactivation, you may consider treatment with a 10% bleach

solution for a minimum of 30 minutes before disposal. Neutralize the bleach solution to a pH

between 6.0 and 8.0 before drain disposal, if permitted.

3. Contaminated Labware and PPE:

Solid Waste: Items such as pipette tips, microfuge tubes, and gloves that have come into

contact with Chemerin-9, Mouse should be disposed of in the regular laboratory solid waste

stream, unless they are contaminated with other hazardous materials.[8]

Sharps: Needles or other sharps used for in vivo administration must be disposed of in a

designated sharps container.

Glassware: Reusable glassware should be decontaminated by soaking in a suitable

laboratory detergent or a 10% bleach solution, followed by thorough rinsing with water.

Experimental Protocols
In Vitro Cell Migration Assay (Boyden Chamber Assay)
This protocol is a representative example of an in vitro experiment using Chemerin-9, Mouse
to assess its effect on cell migration.[10]

Cell Culture: Primary cardiac fibroblasts are isolated from adult male Wistar rats and cultured

in appropriate media.
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Assay Preparation: A Boyden chamber apparatus is used, with a porous membrane

separating the upper and lower chambers.

Chemerin-9 Preparation: A stock solution of Chemerin-9, Mouse is prepared in a suitable

vehicle (e.g., sterile PBS) and then diluted to the desired final concentrations in the assay

medium.

Assay Procedure:

The lower chamber is filled with medium containing various concentrations of Chemerin-
9, Mouse.

Cardiac fibroblasts are seeded into the upper chamber.

The chamber is incubated to allow for cell migration towards the Chemerin-9 gradient.

Quantification: After the incubation period, the membrane is fixed and stained. The number

of cells that have migrated to the lower side of the membrane is counted under a

microscope.

Controls: Include a negative control (medium without Chemerin-9) and potentially a positive

control (a known chemoattractant).

Visualizations
Signaling Pathway of Chemerin-9
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Caption: Chemerin-9 signaling through the CMKLR1 receptor.
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Experimental Workflow for In Vivo Study
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Caption: A typical workflow for an in vivo study using Chemerin-9, Mouse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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